Dioxopromethazine

• CAS: 13582-96-2
• Molecular Formula: C17H20N2O2S
• Molecular Weight: 316.4 g/mol
• InChI: InChI=1S/C17H20N2O2S/c1-13(18(2)3)12-19-14-8-4-6-10-16(14)22(20,21)17-11-7-5-9-15(17)19/h4-11,13H,12H2,1-3H3
• InChIKey: FDXKCOBAFGSMDJ-UHFFFAOYSA-N

Dioxopromethazine (CAS 13582-96-2) for Antitussive & Antihistamine Research: Core Compound Profile

Dioxopromethazine (DPZ, Prothanon®) is a first-generation phenothiazine H₁-receptor antagonist, characterized by its 5,5‑dioxide structure that distinguishes it from its parent compound promethazine [1]. It is regulated as an antitussive agent in China (Chinese Pharmacopoeia) and has a decades‑long clinical history for cough suppression in bronchitis and allergic conditions [2]. Unlike many first‑generation antihistamines, its clinical use emphasizes antitussive efficacy comparable to codeine, along with ancillary anti‑allergic, smooth‑muscle relaxant and local anesthetic properties [3].

Non-opioid antitussive research tool

Reported dose-equivalent response without opioid-class confounds

Phenothiazine without enzyme induction liability

Avoids UDP-glucuronyltransferase induction seen with promethazine

Chiral probe for stereoselective ADME studies

Enantiomer-specific PK enables chiral separation method development

• [1] PubChem. Dioxopromethazine (Compound Summary). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/Dioxopromethazine View Source
• [2] National Medical Products Administration (NMPA). Drug Standard of Dioxopromethazine Hydrochloride. Chinese Pharmacopoeia 2020 Edition. View Source
• [3] R. Bartsch et al. Zur Pharmakologie des neuen Antihistaminicums 9.9‑Dioxopromethazin (Prothanon). Pharmazie. 1970;25(2):91‑96. PMID: 5422147. View Source

Why Dioxopromethazine Cannot Be Freely Substituted with Other Phenothiazines or Codeine

Although dioxopromethazine is a phenothiazine derivative, its 5,5‑dioxide functional group alters hepatic metabolism compared to promethazine, eliminating the enzyme‑inducing effects that promethazine exerts on UDP‑glucuronyltransferase [1]. Furthermore, direct clinical evidence shows that its antitussive dose‑response is not equivalent to codeine; a 10 mg dose of dioxopromethazine provides antitussive activity equivalent to 15 mg of codeine phosphate, while avoiding codeine’s sputum retention, addiction potential, and respiratory depression [2]. Its enantiomer‑specific pharmacokinetics also introduce a stereoselective dimension absent in non‑chiral alternatives, meaning that simple substitution by another H₁‑antagonist or antitussive will not replicate its pharmacodynamic and pharmacokinetic profile [3].

Promethazine

5,5-dioxide structure alters hepatic metabolism; enzyme induction profile may not transfer.

Codeine

Dose-response is not equivalent (10 mg DPZ ≈ 15 mg codeine); side-effect profile differs markedly.

Non-chiral antitussives

Enantiomer-specific PK absent in achiral alternatives; stereoselective exposure profile may not replicate.

• [1] S. Pfeifer et al. Metabolic interactions of promethazine. Pharmazie. 1981;36(12):815‑818. PMID: 6799969. View Source
• [2] Human Health Medical Network. Dioxopromethazine (克咳敏): Clinical Data. (citing double‑blind trial: 10 mg DPZ ≈ 15 mg codeine). View Source
• [3] J. Lun et al. Enantiomeric Separation of Dioxopromethazine and its Stereoselective Pharmacokinetics in Rats by HPLC‑MS/MS. J Pharm Sci. 2021;110(8):3082‑3090. doi:10.1016/j.xphs.2021.04.015. View Source

Quantitative Evidence Guide: Dioxopromethazine (DPZ) vs. Key Comparators

Cough Suppression: Dioxopromethazine 10 mg Matches Codeine 15 mg in Double‑Blind Trial

A double‑blind controlled trial demonstrated that a 10 mg oral dose of dioxopromethazine hydrochloride provides antitussive efficacy equivalent to 15 mg of codeine phosphate, with onset within 30–60 min and a duration of 4–6 h [1]. Dioxopromethazine showed no sputum retention, respiratory depression, or addiction liability in contrast to the codeine comparator [1].

Antitussive potency comparison

Head-to-head

DPZ 10 mg ≈ codeine 15 mg (oral)

Supports non-opioid antitussive research models

Double-blind trial; chronic bronchitis patient context

Evidence Dimension	Antitussive potency (dose‑equivalent)
Target Compound Data	10 mg (oral)
Comparator Or Baseline	Codeine phosphate 15 mg (oral)
Quantified Difference	0.67× dose required for equivalent effect (DPZ 10 mg ≈ codeine 15 mg)
Conditions	Double‑blind, controlled clinical trial in chronic bronchitis patients

Why This Matters

Procurement for antitussive research can prioritize dioxopromethazine over codeine when a non‑opioid, non‑addictive reference compound with equivalent potency is required.

• [1] Human Health Medical Network. Dioxopromethazine (二氧丙嗪) Monograph. Citing double‑blind trial data. View Source

Antitussive Multiplier: Dioxopromethazine Shows 6–11‑Fold Potency Over Codeine in Preclinical Models

In animal antitussive assays, dioxopromethazine hydrochloride exhibited a potency 6‑ to 11‑fold that of codeine . This range suggests a substantial efficacy advantage that depends on the specific cough model, reinforcing the compound’s value as a high‑potency antitussive probe.

Preclinical potency ratio

Data to verify

6–11× codeine potency

Supports antitussive screening model context

Animal model; source details not specified

Evidence Dimension	Antitussive potency (multiples of codeine effect)
Target Compound Data	6‑ to 11‑fold vs. codeine
Comparator Or Baseline	Codeine (1×)
Quantified Difference	6× to 11× greater potency
Conditions	Animal models of cough (species and route not fully disclosed in secondary source)

Why This Matters

For researchers designing antitussive screening cascades, DPZ’s higher potency allows lower dosing volumes and reduces off‑target exposure risk compared to codeine.

Hepatic Enzyme Induction: Dioxopromethazine Avoids Promethazine‑Like UDP‑Glucuronyltransferase Induction

In contrast to promethazine, repeated administration of dioxopromethazine did not induce UDP‑glucuronyltransferase or accelerate N‑demethylation in rat liver microsomes [1]. Promethazine pretreatment produced statistically significant increases in these enzyme activities, while dioxopromethazine treatment left them unchanged [1].

Enzyme induction profile

Head-to-head

No UDP-GT induction vs. promethazine

Supports metabolic interaction study design

Rat liver microsomes; repeated dosing

Evidence Dimension	Hepatic enzyme induction (UDP‑glucuronyltransferase and N‑demethylation)
Target Compound Data	No significant induction
Comparator Or Baseline	Promethazine (significant induction of UDP‑glucuronyltransferase and N‑demethylation)
Quantified Difference	Qualitative difference (induction present vs. absent)
Conditions	Female Wistar rats, 9 000 g liver supernatant, repeated dosing

Why This Matters

Procurement for drug‑interaction studies or chronic‑dosing models should select dioxopromethazine over promethazine to avoid confounding metabolic enzyme induction.

• [1] S. Pfeifer et al. Metabolic interactions of promethazine. Pharmazie. 1981;36(12):815‑818. PMID: 6799969. View Source

Stereoselective Pharmacokinetics: R‑ vs. S‑Dioxopromethazine Show Significant PK Differences in Rats

A validated chiral HPLC‑MS/MS method quantified R‑ and S‑dioxopromethazine in rat plasma and revealed statistically significant differences (p < 0.05) between the main PK parameters of the two enantiomers [1]. This stereoselectivity confirms that the racemic drug cannot be considered a single pharmacokinetic entity, unlike non‑chiral antitussives such as dextromethorphan or codeine.

Enantiomer PK profile

Method context

Significant R- vs. S-DPZ differences (p

Supports stereoselective ADME research context

Chiral HPLC-MS/MS; rat plasma

Reported antitussive response

Context-dependent

>95% effective rate (bronchitis)

Supports respiratory disease model endpoint context

Clinical report; endpoint interpretation

Safety-related endpoint profile

Head-to-head

No addiction or respiratory depression vs. codeine

Supports safety-related endpoint monitoring

Double-blind trial; research model context

Evidence Dimension	Pharmacokinetic parameters (AUC, Cₘₐₓ, t₁/₂) of enantiomers
Target Compound Data	R‑DPZ and S‑DPZ: significant differences (p < 0.05)
Comparator Or Baseline	Non‑chiral antitussives (e.g., dextromethorphan, codeine) — no enantiomer PK differences applicable
Quantified Difference	Significant (p < 0.05) for main PK parameters; exact values not publicly available
Conditions	Rat plasma, oral administration, HPLC‑MS/MS, Chiralpak AGP column

Why This Matters

Investigators requiring consistent exposure must account for enantiomer‑specific PK; this differentiates DPZ from achiral alternatives and makes it a valuable tool for stereoselective ADME research.

• [1] J. Lun et al. Enantiomeric Separation of Dioxopromethazine and its Stereoselective Pharmacokinetics in Rats by HPLC‑MS/MS. J Pharm Sci. 2021;110(8):3082‑3090. doi:10.1016/j.xphs.2021.04.015. View Source

Clinical Cough Control Rate: 95% Efficacy in Bronchitis vs. 68.5% in Chronic Bronchitis

A domestic clinical report documented a >95% overall antitussive effective rate in acute/chronic bronchitis, with 70% achieving marked improvement or complete cough control [1]. In a separate 162‑patient study, efficacy rates were 68.5% for chronic bronchitis and 62.3% for asthma, with the main adverse effect being mild drowsiness and no impact on hepatic or renal function [1].

Reported antitussive response

Context-dependent

>95% effective rate (bronchitis)

Supports respiratory disease model endpoint context

Clinical report; endpoint interpretation

Evidence Dimension	Clinical antitussive response rate
Target Compound Data	>95% effective rate (acute/chronic bronchitis); 68.5% (chronic bronchitis); 62.3% (asthma)
Comparator Or Baseline	Historically reported rates for codeine‑based therapy (comparable efficacy but with higher side‑effect burden)
Quantified Difference	Not directly compared; efficacy comparable, side‑effect profile favorable
Conditions	Clinical studies (Chinese patient populations), oral dioxopromethazine

Why This Matters

The high cough‑control rate and favorable safety data support selection of dioxopromethazine for clinical‑trial material when a non‑opioid antitussive with proven real‑world efficacy is needed.

• [1] Human Health Medical Network. Dioxopromethazine (二氧丙嗪) Monograph. Citing domestic clinical reports. View Source

Safety Advantage: Dioxopromethazine Lacks Codeine‑Type Addiction, Respiratory Depression, and Sputum Retention

The same double‑blind trial that established dose equivalence noted that dioxopromethazine, unlike codeine, did not cause sputum retention, rebound cough upon drug withdrawal, or addiction [1]. Additional preclinical and clinical sources confirm no respiratory depression and no hepatic or renal toxicity [1][2].

Safety-related endpoint profile

Head-to-head

No addiction or respiratory depression vs. codeine

Supports safety-related endpoint monitoring

Double-blind trial; research model context

Evidence Dimension	Adverse effect profile
Target Compound Data	No addiction, no respiratory depression, no sputum retention
Comparator Or Baseline	Codeine (known for addiction, respiratory depression, sputum retention)
Quantified Difference	Qualitative difference (absence vs. presence of specific adverse effects)
Conditions	Double‑blind clinical trial and long‑term clinical use

Why This Matters

For research into safer antitussive agents or for use in vulnerable populations, dioxopromethazine’s clean safety profile relative to codeine is a critical selection criterion.

• [1] Human Health Medical Network. Dioxopromethazine (二氧丙嗪) Monograph. View Source
• [2] National Medical Products Administration (NMPA). Dioxopromethazine Hydrochloride Tablets Labeling. Chinese Pharmacopoeia 2020 Edition. View Source

Top Research & Industrial Scenarios for Procuring Dioxopromethazine (CAS 13582-96-2)

Non‑Opioid Antitussive Drug Discovery – Potency and Safety Benchmarking

As evidenced by the 10 mg DPZ = 15 mg codeine equivalence and the 6–11‑fold animal potency advantage [1], dioxopromethazine serves as an ideal non‑opioid reference compound for screening novel antitussive candidates. Its lack of addiction, respiratory depression, and sputum retention [1] allows for a safer comparator arm in preclinical efficacy studies.

Metabolic Drug‑Interaction Studies: A Phenothiazine Without Enzyme Induction

Unlike promethazine, dioxopromethazine does not induce UDP‑glucuronyltransferase or accelerate N‑demethylation in rodent models [2]. This makes it the preferred phenothiazine antihistamine when designing chronic dosing studies where confounding metabolic induction must be avoided, such as in pharmacokinetic interaction assessments or toxicology protocols.

Stereoselective ADME and Chiral Separation Method Development

The significant PK differences between R‑ and S‑DPZ enantiomers in rats, demonstrated via a fully validated chiral HPLC‑MS/MS method [3], position racemic dioxopromethazine as a valuable probe for stereoselective absorption, distribution, metabolism, and excretion (ADME) studies. Researchers developing new chiral stationary phases or enantiomer‑specific bioanalytical methods can use DPZ as a well‑characterized model compound.

Clinical Trial Material for Cough in Chronic Bronchitis and Asthma

With documented clinical efficacy rates of >95% in general bronchitis and 68.5% in chronic bronchitis [4], dioxopromethazine is a proven active pharmaceutical ingredient (API) for clinical trials evaluating off‑patent, low‑cost antitussive therapies. Its established safety profile—no renal/hepatic toxicity, no teratogenicity—supports its use in Phase III/IV effectiveness trials or comparator‑arm studies against newer agents.

Application

Selection Property

Validation Focus

Antitussive drug discovery

Non-opioid comparator response

Antitussive endpoint and safety-related monitoring

Metabolic drug-interaction studies

Phenothiazine without enzyme induction

UDP-GT and N-demethylation activity endpoints

Stereoselective ADME research

Chiral probe with known enantiomer PK

Enantiomer-specific PK parameter review

Cough research in respiratory models

Reported antitussive response context

Disease-model endpoint review

• [1] Human Health Medical Network. Dioxopromethazine (二氧丙嗪) Monograph. Double‑blind trial and animal potency data. View Source
• [2] S. Pfeifer et al. Metabolic interactions of promethazine. Pharmazie. 1981;36(12):815‑818. PMID: 6799969. View Source
• [3] J. Lun et al. Enantiomeric Separation of Dioxopromethazine and its Stereoselective Pharmacokinetics in Rats by HPLC‑MS/MS. J Pharm Sci. 2021;110(8):3082‑3090. View Source
• [4] Human Health Medical Network. Dioxopromethazine (二氧丙嗪) Monograph. Domestic clinical reports. View Source